Cas no 127958-08-1 (2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid)

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid structure

127958-08-1 structure

Product Name:2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid

CAS No:127958-08-1

MF:C₉H₁₂N₂O₂

MW:180.203782081604

CID:63910

PubChem ID:14639230

Update Time:2025-04-18

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Isopropyl-2-methylpyrimidine-5-carboxylic acid
- 2-methyl-4-propan-2-ylpyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylicacid,2-methyl-4-(1-methylethyl)
- 4-isopropyl-2-methyl-5-pyrimidinecarboxylic acid
- 4-Isopropyl-2-methyl-pyrimidine-5-carboxylic acid
- 2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid
- MFCD09260323
- SCHEMBL22725595
- AKOS006223303
- BS-50495
- FT-0710534
- 4-Pyrrol-1-ylmethyl-benzoicacid
- SB57435
- CS-0154298
- 4-isopropyl-2-methyl-pyrimidine-5-carboxylic acid
- 4-ISOPROPYL-2-METHYLPYRIMIDINE-5-CARBOXYLICACID
- 5-Pyrimidinecarboxylic acid, 2-methyl-4-(1-methylethyl)-
- Z851012004
- EN300-77748
- AP-501/43363587
- SY188169
- DTXSID00562456
- E76408
- 127958-08-1
- DB-062623
- Inchi： 1S/C9H12N2O2/c1-5(2)8-7(9(12)13)4-10-6(3)11-8/h4-5H,1-3H3,(H,12,13)
- InChI Key： RZGODGDGIONWIW-UHFFFAOYSA-N
- SMILES： OC(C1=CN=C(C)N=C1C(C)C)=O

Computed Properties

Exact Mass: 180.09000
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 63.1Å²

Experimental Properties

PSA: 63.08000
LogP: 1.60660

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X42575-5g	4-Isopropyl-2-methylpyrimidine-5-carboxylic acid	127958-08-1	95%	5g	¥3047.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X42575-250mg	4-Isopropyl-2-methylpyrimidine-5-carboxylic acid	127958-08-1	95%	250mg	¥341.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X42575-1g	4-Isopropyl-2-methylpyrimidine-5-carboxylic acid	127958-08-1	95%	1g	¥737.0	2023-09-05
TRC	I248175-50mg	4-Isopropyl-2-methyl-pyrimidine-5-carboxylicacid	127958-08-1		50mg	$ 285.00	2022-06-04
TRC	I248175-100mg	4-Isopropyl-2-methyl-pyrimidine-5-carboxylicacid	127958-08-1		100mg	$ 475.00	2022-06-04
TRC	I248175-250mg	4-Isopropyl-2-methyl-pyrimidine-5-carboxylicacid	127958-08-1		250mg	$ 950.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NI962-1g	2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid	127958-08-1	95+%	1g	1039.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NI962-200mg	2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid	127958-08-1	95+%	200mg	297.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NI962-50mg	2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid	127958-08-1	95+%	50mg	127.0CNY	2021-07-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7423-100mg	2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid	127958-08-1	97%	100mg	￥165.0	2024-04-25

2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:127958-08-1)2-methyl-4-(propan-2-yl)pyrimidine-5-carboxylic acid

Order Number:A1048672

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:27

Price ($):355.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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